methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate

• IUPAC Name: methyl 4-methoxy-3-[(4-methylsulfanylphenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C16H17NO5S2/c1-21-15-9-4-11(16(18)22-2)10-14(15)17-24(19,20)13-7-5-12(23-3)6-8-13/h4-10,17H,1-3H3
• InChI Key: XLOKFLVSPQNPRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)NS(=O)(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C16H17NO5S2
• Molecular Weight: 367.4 g/mol

Description

Methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate, also known as MMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMB is a sulfonamide-based compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

The mechanism of action of methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response and cell proliferation. methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the expression of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate in lab experiments is its high purity and stability. methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and other diseases. Another area of interest is its potential use as a starting material for the synthesis of other organic compounds. Additionally, further research is needed to fully understand the mechanism of action of methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate and its potential side effects.

Scientific Research Applications

Methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate has been extensively studied for its potential applications in the field of medicine. Recent research has shown that methyl 4-methoxy-3-({[4-(methylthio)phenyl]sulfonyl}amino)benzoate exhibits anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been shown to have a beneficial effect on the cardiovascular system by reducing blood pressure and improving blood flow.